Tert-butyl 7-hydroxy-8-oxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-2-carboxylate

• IUPAC Name: tert-butyl 7-hydroxy-8-oxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-2-carboxylate
• InChI: InChI=1S/C13H18N2O4/c1-13(2,3)19-12(18)15-5-4-14-8-11(17)10(16)6-9(14)7-15/h6,8,17H,4-5,7H2,1-3H3
• InChI Key: CYNLPCHEKYSTHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C=C(C(=O)C=C2C1)O
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

Tert-butyl 7-hydroxy-8-oxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Tert-butyl 7-hydroxy-8-oxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-2-carboxylate involves the inhibition of pro-inflammatory cytokines, such as TNF-alpha and IL-6, and the activation of antioxidant enzymes, such as superoxide dismutase and catalase. It also exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.
Biochemical and Physiological Effects:
In vitro studies have shown that this compound exhibits potent anti-inflammatory and antioxidant effects. It has also been shown to reduce the production of reactive oxygen species and inhibit the activation of NF-kappaB, a transcription factor that plays a critical role in the regulation of inflammation and oxidative stress. In vivo studies have demonstrated its potential use in the treatment of neurodegenerative diseases by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

Tert-butyl 7-hydroxy-8-oxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-2-carboxylate has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, its limitations include its high cost and limited availability, which may restrict its use in large-scale experiments.

Future Directions

Tert-butyl 7-hydroxy-8-oxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-2-carboxylate has several potential future directions for research. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are needed to investigate its efficacy and safety in animal models and clinical trials. Another area of interest is its potential use in the development of novel anti-inflammatory and antioxidant drugs. Further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties.

Synthesis Methods

The synthesis of Tert-butyl 7-hydroxy-8-oxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-2-carboxylate involves a multistep process that includes the reaction of 2-aminopyridine with ethyl acetoacetate, followed by cyclization with tert-butyl chloroformate, and finally, hydrolysis to obtain the desired product. The synthesis method has been optimized to yield high purity and maximum yield of the compound.

Scientific Research Applications

Tert-butyl 7-hydroxy-8-oxo-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-2-carboxylate has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, it has been shown to exhibit potent anti-inflammatory and antioxidant properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.